![molecular formula C19H23N3O3 B2646144 Methyl (E)-4-[4-(2-ethylbenzimidazol-1-yl)piperidin-1-yl]-4-oxobut-2-enoate CAS No. 2411337-90-9](/img/structure/B2646144.png)
Methyl (E)-4-[4-(2-ethylbenzimidazol-1-yl)piperidin-1-yl]-4-oxobut-2-enoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Methyl (E)-4-[4-(2-ethylbenzimidazol-1-yl)piperidin-1-yl]-4-oxobut-2-enoate, also known as MEOP, is a chemical compound that has been extensively studied in scientific research. This compound is synthesized through a specific method and has been found to have numerous biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of Methyl (E)-4-[4-(2-ethylbenzimidazol-1-yl)piperidin-1-yl]-4-oxobut-2-enoate is not fully understood, but it is believed to be related to its ability to inhibit certain enzymes and proteins in the body. This compound has been found to inhibit the activity of histone deacetylases, which are enzymes that play a role in gene expression. Additionally, this compound has been shown to inhibit the activity of certain proteins that are involved in cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to have numerous biochemical and physiological effects. In addition to its anticancer properties, this compound has been shown to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases. Additionally, this compound has been found to have antioxidant properties and has been studied for its potential use in the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of Methyl (E)-4-[4-(2-ethylbenzimidazol-1-yl)piperidin-1-yl]-4-oxobut-2-enoate is that it is a well-established compound that has been extensively studied in scientific research. Additionally, the synthesis method for this compound is well-established and can be easily reproduced in a laboratory setting. However, one of the limitations of this compound is that it can be difficult to obtain in large quantities, which can limit its use in certain experiments.
Future Directions
There are numerous future directions for the study of Methyl (E)-4-[4-(2-ethylbenzimidazol-1-yl)piperidin-1-yl]-4-oxobut-2-enoate. One potential direction is the further study of its anticancer properties and its potential use in cancer treatment. Additionally, the potential use of this compound in the treatment of neurodegenerative disorders and inflammatory diseases should be further explored. Finally, the synthesis method for this compound should be further optimized to increase the yield of the compound and make it more accessible for scientific research.
Conclusion:
In conclusion, this compound is a well-established compound that has been extensively studied in scientific research. It has numerous biochemical and physiological effects and has been studied for its potential use in the treatment of cancer, neurodegenerative disorders, and inflammatory diseases. While there are limitations to the use of this compound in certain experiments, the future directions for its study are numerous and exciting.
Synthesis Methods
Methyl (E)-4-[4-(2-ethylbenzimidazol-1-yl)piperidin-1-yl]-4-oxobut-2-enoate is synthesized through a specific method that involves the reaction of 2-ethylbenzimidazole with piperidine and 4-oxobut-2-enoic acid. This reaction produces the this compound compound, which is then purified through various techniques to obtain a pure form of the compound. The synthesis method for this compound is well-established and has been used in numerous scientific studies.
Scientific Research Applications
Methyl (E)-4-[4-(2-ethylbenzimidazol-1-yl)piperidin-1-yl]-4-oxobut-2-enoate has been extensively studied in scientific research and has been found to have numerous applications. One of the primary applications of this compound is in the field of cancer research. This compound has been found to have anticancer properties and has been shown to inhibit the growth of various cancer cells. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
properties
IUPAC Name |
methyl (E)-4-[4-(2-ethylbenzimidazol-1-yl)piperidin-1-yl]-4-oxobut-2-enoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H23N3O3/c1-3-17-20-15-6-4-5-7-16(15)22(17)14-10-12-21(13-11-14)18(23)8-9-19(24)25-2/h4-9,14H,3,10-13H2,1-2H3/b9-8+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUTJALOQWLNELF-CMDGGOBGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NC2=CC=CC=C2N1C3CCN(CC3)C(=O)C=CC(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC1=NC2=CC=CC=C2N1C3CCN(CC3)C(=O)/C=C/C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.